Cas no 654067-40-0 (L-Proline,L-prolyl-L-arginyl-L-methionyl-L-prolyl-L-seryl-L-leucyl-L-seryl-L-valyl-)

• Product name: L-Proline,L-prolyl-L-arginyl-L-methionyl-L-prolyl-L-seryl-L-leucyl-L-seryl-L-valyl-
• CAS No: 654067-40-0
• MF: C₄₃H₇₄N₁₂O₁₂S
• MW: 983.185868740082
• CID: 399390

L-Proline,L-prolyl-L-arginyl-L-methionyl-L-prolyl-L-seryl-L-leucyl-L-seryl-L-valyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline,L-prolyl-L-arginyl-L-methionyl-L-prolyl-L-seryl-L-leucyl-L-seryl-L-valyl-
• L-Proline, L-prolyl-L-arginyl-L-methionyl-L-prolyl-L-seryl-L-leucyl-L-seryl-L-valyl- (9CI)

• Inchi： 1S/C43H74N12O12S/c1-23(2)20-28(36(60)51-30(22-57)38(62)53-33(24(3)4)41(65)55-18-9-13-32(55)42(66)67)50-37(61)29(21-56)52-39(63)31-12-8-17-54(31)40(64)27(14-19-68-5)49-35(59)26(11-7-16-47-43(44)45)48-34(58)25-10-6-15-46-25/h23-33,46,56-57H,6-22H2,1-5H3,(H,48,58)(H,49,59)(H,50,61)(H,51,60)(H,52,63)(H,53,62)(H,66,67)(H4,44,45,47)/t25-,26-,27-,28-,29-,30-,31-,32-,33-/m0/s1
• InChI Key： XINOVCFIAMBLIY-MBZPSOJASA-N
• SMILES： C(O)(=O)[C@@H]1CCCN1C(=O)[C@H](C(C)C)NC(=O)[C@H](CO)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](CO)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCSC)NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@@H]1CCCN1

Computed Properties

• Exact Mass: 982.52752

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• PSA: 366.91
• pka: 3.41±0.20(Predicted)